Cas no 105167-91-7 (L-Leucinamide,L-valyl-L-arginyl-L-lysyl-L-arginyl-L-threonyl-L-leucyl-L-arginyl-L-arginyl-)

• Product Name: L-Leucinamide,L-valyl-L-arginyl-L-lysyl-L-arginyl-L-threonyl-L-leucyl-L-arginyl-L-arginyl-
• CAS No: 105167-91-7
• MF: C₅₁H₁₀₁N₂₃O₁₀
• MW: 1196.49574828148
• CID: 1151537
• Update Time: 2024-07-26

L-Leucinamide,L-valyl-L-arginyl-L-lysyl-L-arginyl-L-threonyl-L-leucyl-L-arginyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucinamide,L-valyl-L-arginyl-L-lysyl-L-arginyl-L-threonyl-L-leucyl-L-arginyl-L-arginyl-
• L-Leucinamide, L-valyl-L-arginyl-L-lysyl-L-arginyl-L-threonyl-L-leucyl-L-arginyl-L-arginyl- (9CI)

• Inchi： 1S/C51H101N23O10/c1-26(2)24-35(39(54)76)72-43(80)32(16-11-21-64-49(57)58)68-41(78)31(15-10-20-63-48(55)56)70-45(82)36(25-27(3)4)73-47(84)38(29(7)75)74-44(81)34(18-13-23-66-51(61)62)69-40(77)30(14-8-9-19-52)67-42(79)33(17-12-22-65-50(59)60)71-46(83)37(53)28(5)6/h26-38,75H,8-25,52-53H2,1-7H3,(H2,54,76)(H,67,79)(H,68,78)(H,69,77)(H,70,82)(H,71,83)(H,72,80)(H,73,84)(H,74,81)(H4,55,56,63)(H4,57,58,64)(H4,59,60,65)(H4,61,62,66)/t29-,30+,31+,32+,33+,34+,35+,36+,37+,38+/m1/s1
• InChI Key： XTBSKNFXAMVFCV-GWMUGDFHSA-N
• SMILES： C(N)(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CC(C)C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](C(C)C)N

Computed Properties

• Exact Mass: 1195.81113

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• PSA: 595.76
• pka: 13.15±0.46(Predicted)